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Compound of Interest

Compound Name: TG693

Cat. No.: B611319 Get Quote

Technical Support Center: TG693
This technical support guide provides detailed information on the solubility, handling, and

experimental use of TG693, a potent and orally active inhibitor of CDC-like kinase 1 (CLK1). It

is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is TG693 and what is its primary mechanism of action?

A1: TG693 is a small molecule inhibitor of CDC-like kinase 1 (CLK1).[1] CLK1 is a dual-

specificity kinase that plays a crucial role in the regulation of pre-mRNA splicing by

phosphorylating serine/arginine-rich (SR) proteins. By inhibiting CLK1, TG693 can modulate

the splicing of target genes. It has been specifically investigated for its ability to regulate the

mutated exon 31 of the dystrophin gene, making it a compound of interest in Duchenne

muscular dystrophy (DMD) research.[1]

Q2: What is the recommended solvent for preparing a stock solution of TG693?

A2: The recommended solvent for preparing a stock solution of TG693 is dimethyl sulfoxide

(DMSO).

Q3: How should TG693 be stored?

A3: TG693 powder should be stored at -20°C for up to 3 years or at 4°C for up to 2 years.

Once dissolved in a solvent, the stock solution is stable for up to 6 months at -80°C and for up
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to 1 month at -20°C. To avoid degradation from repeated freeze-thaw cycles, it is highly

recommended to aliquot the stock solution into single-use vials.

Solubility Data
The solubility of TG693 has been determined in various solvents. The following table

summarizes the available quantitative data. For solvents where specific quantitative data is not

publicly available, general observations are provided. Researchers should perform their own

solubility tests for their specific experimental needs.

Solvent Concentration Method/Notes

DMSO 33.33 mg/mL (170.73 mM)

Ultrasonic and warming to

60°C may be required for

complete dissolution. It is

crucial to use newly opened,

anhydrous DMSO as

hygroscopic DMSO can

significantly reduce solubility.

[2]

Ethanol Data not available

General kinase inhibitors may

have variable solubility in

ethanol. It is recommended to

test solubility starting with a

small amount of TG693.

Water Data not available

As a small molecule inhibitor,

TG693 is expected to have low

solubility in aqueous solutions.

PBS (Phosphate-Buffered

Saline)
Data not available

Similar to water, TG693 is

expected to have low solubility

in PBS. For cell culture

experiments, it is common

practice to dilute a high-

concentration DMSO stock

solution into the aqueous

media.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b611319?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7593917/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Preparation of TG693 Stock Solution (10 mM in DMSO)
Materials:

TG693 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or heat block (optional)

Sonicator (optional)

Procedure:

Calculate the required amount of TG693 and DMSO to achieve a 10 mM concentration

(Molecular Weight of TG693 = 195.22 g/mol ). For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 0.19522 mg of TG693.

Add the appropriate volume of anhydrous DMSO to the TG693 powder in a sterile vial.

Vortex the solution thoroughly to aid dissolution.

If the compound does not fully dissolve, gentle warming (up to 60°C) and/or sonication can

be applied.

Once a clear solution is obtained, aliquot the stock solution into single-use, sterile tubes.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).

Preparation of an In Vivo Working Solution
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This protocol provides an example of how to prepare a working solution for in vivo experiments,

starting from a concentrated DMSO stock solution.

Materials:

TG693 stock solution (e.g., 33.3 mg/mL in DMSO)

PEG300

Tween-80

Saline (0.9% NaCl in sterile water)

Procedure (for 1 mL of working solution):

To 400 µL of PEG300, add 100 µL of the 33.3 mg/mL TG693 stock solution in DMSO.

Mix thoroughly until a homogenous solution is formed.

Add 50 µL of Tween-80 to the mixture and mix again.

Add 450 µL of saline to the solution and mix to obtain the final working solution.[1]

It is recommended to prepare this working solution fresh on the day of use.
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Issue Possible Cause(s) Recommended Solution(s)

TG693 powder does not

dissolve in DMSO.

1. The concentration is too

high.2. The DMSO is not

anhydrous (has absorbed

water).3. Insufficient agitation.

1. Ensure you are not

exceeding the maximum

solubility of 33.33 mg/mL.2.

Use a fresh, unopened bottle

of anhydrous DMSO.3. Apply

gentle warming (up to 60°C)

and/or sonication to aid

dissolution.

Precipitation occurs when

diluting the DMSO stock

solution into aqueous media

(e.g., cell culture medium,

PBS).

1. The final concentration of

TG693 in the aqueous medium

is above its solubility limit.2.

The final percentage of DMSO

is too low to maintain solubility.

1. Lower the final

concentration of TG693 in your

experiment.2. Ensure the final

DMSO concentration in your

aqueous medium is sufficient

to keep TG693 in solution

(typically ≤ 0.5-1%, but this

should be optimized for your

specific cell line or assay).

Perform a vehicle control with

the same final DMSO

concentration.

Inconsistent experimental

results.

1. Degradation of TG693 due

to improper storage or

repeated freeze-thaw cycles.2.

Inaccurate concentration of the

stock solution.

1. Always aliquot the stock

solution into single-use vials

and store them at the

recommended temperature.2.

Ensure accurate weighing of

the compound and

measurement of the solvent

during stock solution

preparation.

Signaling Pathway and Experimental Workflow
Diagrams
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Caption: TG693 inhibits CLK1, preventing the hyper-phosphorylation of SR proteins and

modulating pre-mRNA splicing.
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Caption: A typical workflow for preparing and using TG693 in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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